Comparative Lipophilicity: LogP Advantage of 2,3-Dimethylphenyl over Unsubstituted Phenyl Parent
The 2,3-dimethylphenyl substitution confers a significant increase in calculated lipophilicity compared to the unsubstituted phenyl parent compound. The target compound has a computed LogP of 1.68564 , while the parent (S)-3-amino-3-phenylpropan-1-ol has a reported LogP of 0.59 . This represents a ΔLogP of approximately +1.1, corresponding to a roughly 12.6-fold increase in the octanol/water partition coefficient. This difference is driven entirely by the two methyl substituents on the aromatic ring, as the core 3-amino-propan-1-ol scaffold is identical.
| Evidence Dimension | Calculated lipophilicity (LogP / XLogP3) |
|---|---|
| Target Compound Data | LogP = 1.68564 |
| Comparator Or Baseline | (S)-3-Amino-3-phenylpropan-1-ol (CAS 82769-76-4): LogP = 0.59 |
| Quantified Difference | ΔLogP ≈ +1.1 (approximately 12.6-fold higher partition coefficient) |
| Conditions | Computed LogP values from vendor databases (ChemScene for target; ChemSrc for parent). Both values are predicted, not experimentally measured. |
Why This Matters
For medicinal chemistry programs targeting CNS penetration or membrane-associated targets, the ~12.6-fold difference in lipophilicity can determine whether a lead series achieves adequate passive permeability or instead suffers from poor cellular uptake – making the 2,3-dimethylphenyl variant the more suitable starting point for hydrophobic binding pockets.
